![molecular formula C12H10BrNO2 B1517607 5-(2-bromophenyl)-1-methyl-1H-pyrrole-2-carboxylic acid CAS No. 1049131-96-5](/img/structure/B1517607.png)
5-(2-bromophenyl)-1-methyl-1H-pyrrole-2-carboxylic acid
Overview
Description
The compound “5-(2-bromophenyl)-1-methyl-1H-pyrrole-2-carboxylic acid” is a complex organic molecule. It contains a pyrrole ring, which is a five-membered aromatic ring with one nitrogen atom. The pyrrole ring is substituted at the 1-position with a methyl group and at the 5-position with a 2-bromophenyl group. Additionally, a carboxylic acid functional group is attached to the 2-position of the pyrrole ring .
Synthesis Analysis
The synthesis of such a compound would likely involve multiple steps, including the formation of the pyrrole ring, the introduction of the bromophenyl and methyl groups, and the attachment of the carboxylic acid group. The exact methods would depend on the starting materials and the specific conditions required for each reaction .Molecular Structure Analysis
The molecular structure of this compound would be characterized by the aromatic pyrrole ring, the electron-withdrawing carboxylic acid group, and the electron-donating methyl group. The bromophenyl group would add significant steric bulk and could influence the compound’s reactivity .Chemical Reactions Analysis
This compound could participate in various chemical reactions. The carboxylic acid group could undergo reactions such as esterification or amide formation. The bromine atom on the phenyl ring could be replaced in a nucleophilic aromatic substitution reaction .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the carboxylic acid group would likely make the compound acidic and polar, and the bromophenyl group could increase its molecular weight and lipophilicity .Scientific Research Applications
Catalysis
A study by Mazet and Gade (2001) explored the use of a bis(oxazolinyl)pyrrole ligand in palladium-catalyzed Suzuki cross-coupling reactions. This research demonstrates the ligand's effectiveness in facilitating the coupling of aryl bromides with phenylboronic acid, highlighting the potential of pyrrole-derived ligands in enhancing catalytic activities (Mazet & Gade, 2001).
Antitumor Activity
Liu et al. (2006) synthesized and evaluated acenaphtho[1,2-b]pyrrole-carboxylic acid esters for their cytotoxic effects against tumor cell lines. This study underscores the potential of pyrrole derivatives in developing new antitumor agents (Liu et al., 2006).
Organic Synthesis
Altman, Anderson, and Buchwald (2008) investigated pyrrole-2-carboxylic acid as a ligand in copper-catalyzed monoarylation of anilines. Their findings contribute to the development of more efficient methods for synthesizing diaryl amines, which are valuable in pharmaceutical chemistry (Altman et al., 2008).
Corrosion Inhibition
Verma et al. (2015) studied the effects of 5-(phenylthio)-3H-pyrrole-4-carbonitriles on mild steel corrosion, showing that these compounds act as effective corrosion inhibitors in acidic environments. This research is significant for industrial applications where corrosion resistance is crucial (Verma et al., 2015).
Glycine Site Antagonists
Balsamini et al. (1998) synthesized novel pyrrole-2-carboxylic acid derivatives as glycine site antagonists for the NMDA receptor complex. Their work contributes to the understanding of NMDA receptor modulation and its implications for neurological disorders (Balsamini et al., 1998).
Mechanism of Action
Target of Action
Similar compounds such as pyrazole derivatives have been known to exhibit diverse pharmacological effects, including potent antileishmanial and antimalarial activities .
Mode of Action
It’s worth noting that the suzuki–miyaura cross-coupling reaction, which is a common method for synthesizing such compounds, involves the formation of a new carbon-carbon bond through the interaction of an organoboron compound with a halide under the influence of a palladium catalyst .
Biochemical Pathways
The suzuki–miyaura cross-coupling reaction, which is used in the synthesis of such compounds, is a key process in the formation of carbon-carbon bonds, a fundamental step in many biochemical pathways .
Result of Action
Similar compounds such as pyrazole derivatives have shown potent antileishmanial and antimalarial activities .
Action Environment
It’s worth noting that the suzuki–miyaura cross-coupling reaction, which is used in the synthesis of such compounds, is known for its mild and functional group tolerant reaction conditions .
Safety and Hazards
Future Directions
properties
IUPAC Name |
5-(2-bromophenyl)-1-methylpyrrole-2-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H10BrNO2/c1-14-10(6-7-11(14)12(15)16)8-4-2-3-5-9(8)13/h2-7H,1H3,(H,15,16) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KZONCIMIGJCYDJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=CC=C1C(=O)O)C2=CC=CC=C2Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H10BrNO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
280.12 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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